Cas no 887578-90-7 (1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-)

1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl- structure
887578-90-7 structure
Product Name:1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-
CAS No:887578-90-7
MF:C9H7BrN2O2
MW:255.068081140518
CID:713205
PubChem ID:24729310
Update Time:2025-04-19

1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-
    • 4-bromo-7-methyl-2H-indazole-3-carboxylic acid
    • 4-BROMO-7-METHYL-3-(1H)INDAZOLECARBOXYLIC ACID
    • 4-Bromo-7-methyl-3-indazolecarboxylic acid
    • DTXSID40646688
    • 4-BROMO-7-METHYL-1H-INDAZOLE-3-CARBOXYLIC ACID
    • 4-BROMO-7-METHYL-1H-INDAZOLE-3-CARBOXYLICACID
    • AKOS015961584
    • 887578-90-7
    • AB31311
    • Inchi: 1S/C9H7BrN2O2/c1-4-2-3-5(10)6-7(4)11-12-8(6)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
    • InChI Key: UVWVWDCEUFZFEL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C)C2C1=C(C(=O)O)NN=2

Computed Properties

  • Exact Mass: 253.96900
  • Monoisotopic Mass: 253.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 65.98000
  • LogP: 2.33200
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